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Compound of Interest

Compound Name: Fichtelite

Cat. No.: B1623743

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Fichtelite, a rare cyclic hydrocarbon mineral. The following procedures
are designed to ensure the safety of laboratory personnel and compliance with environmental
regulations. Researchers, scientists, and drug development professionals should adhere to
these guidelines to manage Fichtelite waste effectively.

Fichtelite, with the chemical formula Ci9H34, is a non-reactive solid hydrocarbon.[1] While
specific disposal protocols for Fichtelite are not widely documented due to its rarity, its
classification as a hydrocarbon dictates that it must be disposed of as chemical waste. The
recommended procedure for small laboratory quantities of Fichtelite is through a licensed
hazardous waste disposal service using the "lab pack" method. This method is a safe and
compliant way to manage various chemical wastes.[2][3][4][5][6]

Key Physical and Chemical Properties of Fichtelite

Understanding the properties of Fichtelite is the first step in its safe handling and disposal.
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Property Value Source

Chemical Formula C19H34 [1]

Colorless, white, pale yellow

Appearance colid [1]
Molecular Weight 262.48 g/mol

Melting Point 44.2 - 45.0 °C [1]
Boiling Point Not readily available

Specific Gravity 1.032 [1]
Solubility Insoluble in water

As a solid, non-reactive
hydrocarbon, Fichtelite is not
considered acutely hazardous.
However, it should be handled
with standard laboratory
Hazards precautions. The primary [718119]
disposal concern is its
classification as a chemical
waste that should not be
introduced into the

environment.

Experimental Protocol: Lab Pack Disposal of
Fichtelite Waste

The lab pack process is the standard and required method for disposing of small containers of
laboratory chemicals.[2][3][5][6] This procedure ensures that incompatible materials are not
mixed and that the waste is transported safely to a permitted Treatment, Storage, and Disposal
Facility (TSDF).[2]

Objective: To safely package and prepare Fichtelite waste for collection by a licensed
hazardous waste disposal contractor.
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Materials:

Fichtelite waste in a sealed, clearly labeled container.

U.N.-approved waste drum (e.g., 55-gallon) provided by the waste disposal contractor.[3][6]
 Inert absorbent material (e.g., vermiculite or sand).[6]

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves.

e Hazardous waste labels.
e Inventory sheet.
Procedure:
« |dentification and Inventory:
o Confirm that the waste material is Fichtelite.

o Create a detailed inventory of all chemical waste to be disposed of. For each container,
note the chemical name, quantity, and any known hazards.[3][4]

e Segregation:

o Segregate chemical waste by hazard class. Fichtelite is a non-reactive solid hydrocarbon
and should be packaged with other compatible solid organic waste.[3][5]

o Crucially, do not mix incompatible waste streams. For example, acids should not be
packed with bases, and oxidizers should not be packed with flammable materials.[9]

» Packaging:

o Ensure the primary container holding the Fichtelite waste is in good condition and
securely sealed.

o Place a layer of absorbent material at the bottom of the U.N.-approved drum.
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[e]

Carefully place the sealed container of Fichtelite into the drum.

o

Add more absorbent material to fill the spaces between containers and to cushion them,
preventing movement and breakage during transport.[2][6]

o

The drum should not be filled to more than 90% of its capacity.[10]

[¢]

Securely close and seal the drum.

e Labeling and Documentation:

o Affix a completed hazardous waste label to the outside of the drum. The label must include
the generator's contact information, an accumulation start date, and a clear description of
the contents (e.g., "Solid Organic Hydrocarbon Waste").

o Complete all necessary regulatory paperwork as required by your institution and the waste
disposal contractor.[3]

o Storage and Collection:
o Store the prepared lab pack drum in a designated hazardous waste accumulation area.
o Arrange for collection by a licensed hazardous waste transportation service.[2]

Fichtelite Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Fichtelite from a
laboratory setting.

Caption: A flowchart outlining the step-by-step process for the safe and compliant disposal of
Fichtelite waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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